Cas no 89435-78-9 (Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide)

Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide structure
89435-78-9 structure
Product Name:Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide
CAS No:89435-78-9
MF:C17H29BrNO3P
MW:406.294825315475
CID:600896
PubChem ID:71324191
Update Time:2025-04-19

Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide Chemical and Physical Properties

Names and Identifiers

    • Piperidinium, 1-[(diethoxyphosphinyl)methyl]-1-(phenylmethyl)-, bromide
    • 1-benzyl-1-(diethoxyphosphorylmethyl)piperidin-1-ium,bromide
    • 1-Benzyl-1-[(diethoxyphosphoryl)methyl]piperidin-1-ium bromide
    • 89435-78-9
    • DTXSID20753687
    • Inchi: 1S/C17H29NO3P.BrH/c1-3-20-22(19,21-4-2)16-18(13-9-6-10-14-18)15-17-11-7-5-8-12-17;/h5,7-8,11-12H,3-4,6,9-10,13-16H2,1-2H3;1H/q+1;/p-1
    • InChI Key: MNTBMVQJPVDHOZ-UHFFFAOYSA-M
    • SMILES: [Br-].P(C[N+]1(CC2C=CC=CC=2)CCCCC1)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 405.10684g/mol
  • Monoisotopic Mass: 405.10684g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 353
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų
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